Cas no 344265-13-0 (2-[(3-Chlorophenyl)sulfinyl]-N-(4-methoxyphenyl)acetamide)

• Product name: 2-[(3-Chlorophenyl)sulfinyl]-N-(4-methoxyphenyl)acetamide
• CAS No: 344265-13-0
• MF: C₁₅H₁₄ClNO₃S
• MW: 323.794561862946
• CID: 5013424

2-[(3-Chlorophenyl)sulfinyl]-N-(4-methoxyphenyl)acetamide Chemical and Physical Properties

Names and Identifiers

• 2-[(3-chlorophenyl)sulfinyl]-N-(4-methoxyphenyl)acetamide
• 2-(3-chlorobenzenesulfinyl)-N-(4-methoxyphenyl)acetamide
• Oprea1_121229
• MLS001165793
• HMS2982L14
• SMR000672410
• 2-[(3-Chlorophenyl)sulfinyl]-N-(4-methoxyphenyl)acetamide

• Inchi： 1S/C15H14ClNO3S/c1-20-13-7-5-12(6-8-13)17-15(18)10-21(19)14-4-2-3-11(16)9-14/h2-9H,10H2,1H3,(H,17,18)
• InChI Key： NRORSVRKDPWNBV-UHFFFAOYSA-N
• SMILES： ClC1=CC=CC(=C1)S(CC(NC1C=CC(=CC=1)OC)=O)=O

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 21
• Rotatable Bond Count: 5
• Complexity: 372
• XLogP3: 3.2
• Topological Polar Surface Area: 74.6

Additional information on 2-[(3-Chlorophenyl)sulfinyl]-N-(4-methoxyphenyl)acetamide

Comprehensive Overview of 2-[(3-Chlorophenyl)sulfinyl]-N-(4-methoxyphenyl)acetamide (CAS No. 344265-13-0)

2-[(3-Chlorophenyl)sulfinyl]-N-(4-methoxyphenyl)acetamide, with the CAS number 344265-13-0, is a specialized organic compound that has garnered significant attention in pharmaceutical and agrochemical research. This compound belongs to the class of sulfinyl acetamides, which are known for their versatile applications in medicinal chemistry and crop protection. The unique structural features of this molecule, including the 3-chlorophenyl and 4-methoxyphenyl moieties, contribute to its potential bioactivity and stability under various conditions.

In recent years, the demand for sulfinyl-based compounds has surged due to their efficacy in targeting specific biological pathways. Researchers are particularly interested in 2-[(3-Chlorophenyl)sulfinyl]-N-(4-methoxyphenyl)acetamide for its potential role in modulating enzyme activity and receptor interactions. Its CAS no. 344265-13-0 is frequently searched in academic databases and patent filings, reflecting its relevance in cutting-edge scientific studies. The compound's chlorophenyl and methoxyphenyl groups are often highlighted in discussions about structure-activity relationships (SAR) and drug design.

The synthesis of 2-[(3-Chlorophenyl)sulfinyl]-N-(4-methoxyphenyl)acetamide involves multi-step organic reactions, including sulfoxidation and amide coupling. These processes are optimized to achieve high yields and purity, which are critical for research and industrial applications. The compound's molecular weight and solubility properties are also key factors in its formulation and delivery systems. Scientists are exploring its compatibility with various solvents and excipients to enhance its bioavailability and efficacy.

One of the trending topics in the context of 344265-13-0 is its potential application in sustainable agriculture. With the growing emphasis on eco-friendly pest control solutions, sulfinyl acetamides are being investigated as alternatives to traditional pesticides. The 3-chlorophenyl group in this compound may contribute to its pesticidal activity, while the 4-methoxyphenyl moiety could improve its environmental persistence. These attributes make it a candidate for integrated pest management (IPM) programs.

Another area of interest is the compound's role in pharmaceutical intermediates. The CAS no. 344265-13-0 is often referenced in patents related to anti-inflammatory and antimicrobial agents. Its sulfinyl bridge is believed to enhance binding affinity to target proteins, making it a valuable scaffold for drug discovery. Researchers are also studying its metabolic stability and toxicity profile to assess its suitability for clinical development.

From an analytical perspective, 2-[(3-Chlorophenyl)sulfinyl]-N-(4-methoxyphenyl)acetamide can be characterized using advanced techniques such as HPLC, NMR, and mass spectrometry. These methods ensure accurate identification and quantification, which are essential for quality control in manufacturing and research. The compound's chromatographic behavior and spectral data are well-documented, facilitating its use in standardized protocols.

In conclusion, 2-[(3-Chlorophenyl)sulfinyl]-N-(4-methoxyphenyl)acetamide (CAS no. 344265-13-0) is a compound of significant scientific and industrial interest. Its unique structure and potential applications in agriculture and medicine make it a subject of ongoing research. As the scientific community continues to explore its properties, this compound is likely to play a pivotal role in the development of novel therapeutic and agrochemical solutions.